Cas no 676266-14-1 (1-Bromo-6-chloronaphthalene)

• Product Name: 1-Bromo-6-chloronaphthalene
• CAS No: 676266-14-1
• MF: C₁₀H₆BrCl
• MW: 241.511641025543
• MDL: MFCD18410263
• CID: 3164025
• PubChem ID: 118819161
• Update Time: 2025-10-05

1-Bromo-6-chloronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-6-chloronaphthalene
• 1-Bromo-6-chloro-Naphthalene
• SCHEMBL22555232
• 676266-14-1
• EN300-210057

• MDL： MFCD18410263
• Inchi： 1S/C10H6BrCl/c11-10-3-1-2-7-6-8(12)4-5-9(7)10/h1-6H
• InChI Key： FAVCOALOCKGAFR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC(=CC=C21)Cl

Computed Properties

• Exact Mass: 239.93414Da
• Monoisotopic Mass: 239.93414Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-Bromo-6-chloronaphthalene

Comprehensive Guide to 1-Bromo-6-chloronaphthalene (CAS No. 676266-14-1): Properties, Applications, and Industry Insights

1-Bromo-6-chloronaphthalene (CAS No. 676266-14-1) is a halogenated naphthalene derivative gaining significant attention in organic synthesis and material science. This compound, characterized by its bromine and chlorine substituents on the naphthalene ring, serves as a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. Its unique structural properties enable precise functionalization, making it a valuable building block in modern chemistry.

The growing demand for halogenated aromatic compounds like 1-Bromo-6-chloronaphthalene aligns with trends in sustainable chemistry and green synthesis. Researchers frequently search for "eco-friendly bromination methods" or "chloronaphthalene derivatives applications," reflecting industry priorities. This compound’s stability and reactivity balance make it ideal for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are critical for drug discovery and OLED material development.

From a technical perspective, CAS 676266-14-1 exhibits a molecular weight of 241.5 g/mol and a melting point range of 85–90°C. Its solubility in organic solvents like dichloromethane and toluene facilitates its use in laboratory and industrial settings. Analytical techniques such as HPLC, GC-MS, and NMR are commonly employed to verify its purity, a key concern for buyers searching for "high-purity halogenated naphthalenes."

Innovations in catalysis and flow chemistry have further elevated the relevance of 1-Bromo-6-chloronaphthalene. Recent publications highlight its role in synthesizing polycyclic aromatic hydrocarbons (PAHs) for organic electronics. Users often inquire about "scalable synthesis of bromochloronaphthalenes" or "PAH precursors for optoelectronics," underscoring its interdisciplinary importance.

Safety and handling of 676266-14-1 adhere to standard laboratory protocols. While not classified as hazardous under normal conditions, proper ventilation and PPE are recommended. This aligns with frequent searches for "safe handling of halogenated aromatics" and "storage conditions for bromonaphthalenes."

In conclusion, 1-Bromo-6-chloronaphthalene (CAS 676266-14-1) bridges academic research and industrial applications, driven by its synthetic flexibility and role in cutting-edge technologies. Its integration into green chemistry frameworks and material science continues to expand, addressing global demands for efficient and sustainable chemical solutions.